2-(5,6-Dichloro-pyridin-3-ylmethyl)-isoindole-1,3-dione

• Molecular Formula: C14H8Cl2N2O2
• Molecular Weight: 307.1 g/mol
• IUPAC Name: 2-[(5,6-dichloropyridin-3-yl)methyl]isoindole-1,3-dione
• InChI: InChI=1S/C14H8Cl2N2O2/c15-11-5-8(6-17-12(11)16)7-18-13(19)9-3-1-2-4-10(9)14(18)20/h1-6H,7H2
• InChI Key: SRVCHAVBBDDOES-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C2=O)CC3=CC(=C(N=C3)Cl)Cl

Description

2-(5,6-Dichloro-pyridin-3-ylmethyl)-isoindole-1,3-dione is a useful research compound. Its molecular formula is C14H8Cl2N2O2 and its molecular weight is 307.1 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 5-bromomethyl-2,3-dichloro-pyridine from step (a) above (121 mg, 0.5 mmol) and potassium phthalimide (139 mg, 0.75 mmol, Aldrich) in DMF (1 mL) was stirred at room temperature for 30 min. Water (5 mL) was added and the mixture was extracted with EtOAc (2×20 mL). The combined organic extracts were washed with water (5 mL) and brine (5 mL), dried over Na2SO4, and filtered. The filtrate was evaporated in vacuo and the residue was suspended in 20% EtOAc/hexane, and filtered. The solid was washed with 20% EtOAc/hexane and dried in vacuo to give the title compound. MS (ESI, pos. ion) m/z: 307 (M+1).